6-(Benzyloxy)pyridin-3-OL
Overview
Description
“6-(Benzyloxy)pyridin-3-OL” is a chemical compound with the molecular formula C12H11NO2 . It is a derivative of 3-Hydroxypyridine, which is isolated from Bamboo grass . 3-Hydroxypyridine derivatives are structural analogues of vitamin B6 and have a wide range of pharmacological properties .
Molecular Structure Analysis
The molecular structure of “6-(Benzyloxy)pyridin-3-OL” consists of a pyridine ring with a benzyloxy group attached to the 6th carbon and a hydroxyl group attached to the 3rd carbon . The InChI code for this compound isInChI=1S/C12H11NO2/c14-11-6-7-12 (13-8-11)15-9-10-4-2-1-3-5-10/h1-8,14H,9H2 . Physical And Chemical Properties Analysis
The molecular weight of “6-(Benzyloxy)pyridin-3-OL” is 201.22 g/mol . Other physical and chemical properties such as density, melting point, and boiling point were not found in the available resources.Scientific Research Applications
1. Coordination Polymers and Photophysical Properties
- Application : A derivative of 6-(Benzyloxy)pyridin-3-OL, specifically 3,5-bis(pyridine-2-ylmethoxy)benzoic acid, has been used in synthesizing lanthanide coordination compounds. These compounds demonstrate interesting photophysical properties, making them potentially useful in materials science and photonic applications. The complexes exhibit luminescence efficiencies and possess longer excited state lifetimes, indicating potential utility in light-emitting materials (Sivakumar et al., 2011).
2. Pyridinyl-containing Benzoxazine in Polymer Chemistry
- Application : Research on pyridinyl-containing benzoxazine, synthesized from derivatives of 6-(Benzyloxy)pyridin-3-OL, demonstrates unusual curing behaviors with epoxy resins. This finding suggests potential applications in the development of thermosetting polymers, which could have implications for various industrial applications, such as in coatings, adhesives, and composite materials (Lin et al., 2014).
3. Antimicrobial and Antioxidant Activity
- Application : Derivatives of 6-(Benzyloxy)pyridin-3-OL have shown potential in antimicrobial and antioxidant activities. This suggests their relevance in pharmaceutical research, particularly in the development of new antimicrobial agents and antioxidants (Flefel et al., 2018).
4. Novel Synthetic Methods and Intermediates
- Application : The compound has been used as a key intermediate in novel synthetic methods, such as in the synthesis of Moxifloxacin, an antibiotic. This underscores its importance in pharmaceutical synthesis and drug development (Pan Xian-hua, 2008).
5. Photodynamic Activity and DNA Interaction
- Application : Studies on BODIPY compounds, including derivatives of 6-(Benzyloxy)pyridin-3-OL, have revealed their potential in photodynamic therapy, particularly in treating colorectal cancer. These compounds exhibit promising photochemical properties and DNA interaction capabilities, which are critical for their effectiveness in photodynamic therapy (Barut et al., 2019).
properties
IUPAC Name |
6-phenylmethoxypyridin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-11-6-7-12(13-8-11)15-9-10-4-2-1-3-5-10/h1-8,14H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKPWAEVWZUALPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40654768 |
Source
|
| Record name | 6-(Benzyloxy)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Benzyloxy)pyridin-3-OL | |
CAS RN |
725256-57-5 |
Source
|
| Record name | 6-(Benzyloxy)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Boc-4-(carboxy-thiophen-2-YL-methyl)-[1,4]diazepane](/img/structure/B1519937.png)
![tert-Butyl 4-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]piperazine-1-carboxylate](/img/structure/B1519946.png)
